Cas no 1806009-81-3 (2-(Bromomethyl)-4-(difluoromethyl)-3-iodo-5-methoxypyridine)

• Product Name: 2-(Bromomethyl)-4-(difluoromethyl)-3-iodo-5-methoxypyridine
• CAS No: 1806009-81-3
• MF: C₈H₇BrF₂INO
• MW: 377.952560663223
• CID: 4891275
• Update Time: 2025-09-28

2-(Bromomethyl)-4-(difluoromethyl)-3-iodo-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-4-(difluoromethyl)-3-iodo-5-methoxypyridine

• Inchi： 1S/C8H7BrF2INO/c1-14-5-3-13-4(2-9)7(12)6(5)8(10)11/h3,8H,2H2,1H3
• InChI Key： WYIYDNULGQIDAB-UHFFFAOYSA-N
• SMILES： IC1C(CBr)=NC=C(C=1C(F)F)OC

Computed Properties

• Exact Mass: 376.87238 g/mol
• Monoisotopic Mass: 376.87238 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 22.1
• Molecular Weight: 377.95

Additional information on 2-(Bromomethyl)-4-(difluoromethyl)-3-iodo-5-methoxypyridine

Recent Advances in the Application of 2-(Bromomethyl)-4-(difluoromethyl)-3-iodo-5-methoxypyridine (CAS: 1806009-81-3) in Chemical Biology and Pharmaceutical Research

The compound 2-(Bromomethyl)-4-(difluoromethyl)-3-iodo-5-methoxypyridine (CAS: 1806009-81-3) has recently emerged as a versatile intermediate in the synthesis of bioactive molecules and pharmaceutical agents. Its unique structural features, including the bromomethyl, difluoromethyl, and iodo substituents, make it a valuable building block for the development of novel therapeutic compounds. Recent studies have highlighted its potential in targeted drug delivery, enzyme inhibition, and the modulation of protein-protein interactions.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 2-(Bromomethyl)-4-(difluoromethyl)-3-iodo-5-methoxypyridine as a key intermediate in the synthesis of selective kinase inhibitors. The compound's reactivity allowed for efficient functionalization, leading to the development of inhibitors with nanomolar potency against specific cancer-related kinases. The study demonstrated the compound's utility in creating highly selective and potent therapeutic agents, with minimal off-target effects.

Another significant application of this compound was reported in a recent Bioorganic & Medicinal Chemistry Letters article, where it was employed in the synthesis of fluorinated analogs of known antiviral drugs. The difluoromethyl group's metabolic stability and lipophilicity were leveraged to enhance the bioavailability and pharmacokinetic properties of the resulting compounds. The study showcased the compound's role in addressing challenges related to drug resistance and improving therapeutic efficacy.

Further research has explored the use of 2-(Bromomethyl)-4-(difluoromethyl)-3-iodo-5-methoxypyridine in the development of radiopharmaceuticals. A 2024 study in Nuclear Medicine and Biology detailed its incorporation into iodine-123 and iodine-125 labeled compounds for imaging and therapeutic purposes. The compound's ability to undergo efficient radiohalogenation reactions was highlighted as a key advantage, enabling the production of high-specific-activity radiopharmaceuticals for diagnostic and therapeutic applications.

The safety profile and handling considerations of 2-(Bromomethyl)-4-(difluoromethyl)-3-iodo-5-methoxypyridine have also been investigated. Recent toxicological studies have confirmed that while the compound requires careful handling due to its reactive bromomethyl and iodo groups, it exhibits favorable stability under standard laboratory conditions when stored properly. These findings support its continued use in pharmaceutical research and development.

Looking forward, the unique properties of 2-(Bromomethyl)-4-(difluoromethyl)-3-iodo-5-methoxypyridine position it as a promising candidate for further exploration in drug discovery. Its versatility in chemical transformations and potential to address current challenges in medicinal chemistry make it a valuable tool for researchers. Ongoing studies are investigating its application in the development of next-generation therapeutics for oncology, infectious diseases, and neurological disorders.